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Compound of Interest

Compound Name: 4-Bromo-2-ethylaniline

Cat. No.: B1273662

Technical Guide: 4-Bromo-2-ethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
potential applications of 4-Bromo-2-ethylaniline, a key intermediate in various organic
synthesis processes.

Core Molecular Data

4-Bromo-2-ethylaniline is an aromatic amine derivative with the chemical formula C8H10BrN.
[1][2][3] Its structure, featuring a bromine atom and an ethyl group on the aniline ring, makes it
a versatile building block in the synthesis of more complex molecules.[4] The key quantitative
data for this compound are summarized in the table below.

Property Value Source
Molecular Formula C8H10BrN [1112][3]
Molecular Weight 200.08 g/mol [5]
CAS Number 45762-41-2 [1]13]15]
IUPAC Name 4-bromo-2-ethylaniline [5]
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Synthesis Workflow

The synthesis of substituted anilines like 4-Bromo-2-ethylaniline often requires a multi-step
process to ensure regioselectivity, particularly to achieve the desired para-bromination. A
general and effective experimental protocol involves the protection of the highly activating
amino group, followed by electrophilic bromination, and subsequent deprotection to yield the
final product.

Experimental Protocol: A Generalized Synthesis Approach

o Protection of the Amino Group: The starting material, 2-ethylaniline, is reacted with an
acylating agent such as acetic anhydride. This step is crucial to reduce the activating effect
of the amino group and prevent polysubstitution during bromination. The lone pair of
electrons on the nitrogen atom becomes delocalized by the adjacent carbonyl group, thus
moderating its reactivity.

» Electrophilic Bromination: The resulting N-(2-ethylphenyl)acetamide is then subjected to
electrophilic bromination. A brominating agent, such as elemental bromine in a suitable
solvent like acetic acid, is introduced. The acetylamino group directs the incoming
electrophile (bromine) to the para position, leading to the formation of N-(4-bromo-2-
ethylphenyl)acetamide.

o Deprotection (Hydrolysis): The final step involves the hydrolysis of the amide back to the
amine. This is typically achieved by heating the N-(4-bromo-2-ethylphenyl)acetamide in the
presence of an acid or a base, which cleaves the acyl group and restores the amino
functionality, yielding 4-Bromo-2-ethylaniline.

The following diagram illustrates this logical workflow for the synthesis of 4-Bromo-2-
ethylaniline.
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Synthesis Workflow: 4-Bromo-2-ethylaniline
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A generalized workflow for the synthesis of 4-Bromo-2-ethylaniline.

Applications in Research and Development

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1273662?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-2-ethylaniline serves as a valuable intermediate in the synthesis of a variety of
organic compounds.[4][6] Its utility is particularly noted in the following areas:

e Pharmaceutical Synthesis: As a building block, it is employed in the creation of more
complex molecules for drug discovery and development. The bromine atom provides a
reactive site for further chemical modifications, which can be instrumental in optimizing the
biological activity of drug candidates.

o Agrochemicals: Similar to other bromoaniline derivatives, it can be a precursor in the
synthesis of herbicides, fungicides, and insecticides. The presence of the bromine
substituent can enhance the bioactivity and stability of these compounds.

e Dyes and Pigments: The amino group allows for the formation of azo dyes, and the overall
structure can be a precursor for various pigments.[4]

e Fine Chemicals: It is also used in the synthesis of specialty chemicals for various industrial
applications.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-2-ethylaniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273662#4-bromo-2-ethylaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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